Cas no 2579-22-8 (3-Phenylpropiolaldehyde)

3-Phenylpropiolaldehyde structure
3-Phenylpropiolaldehyde structure
Product Name:3-Phenylpropiolaldehyde
CAS No:2579-22-8
MF:C9H6O
MW:130.143342494965
MDL:MFCD00006995
CID:43194
PubChem ID:75740
Update Time:2025-04-18

3-Phenylpropiolaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylpropiolaldehyde
    • phenylpropargyl aldehyde
    • 3-Phenylprop-2-ynal
    • phenylpropiolaldehyde
    • 2-Propynal,3-phenyl
    • 3-phenyl-2-propynal
    • 3-phenylpropargylaldehyde
    • 3-Phenylpropynal
    • phenylacetylene carboxaldehyde
    • Phenylpropynal
    • Phenylpropargylaldehyde
    • 2-Propynal, 3-phenyl-
    • Benzenepropiolaldehyde
    • Phenylacetylenecarboxaldehyde
    • Propiolaldehyde, phenyl-
    • IDASOVSVRKONFS-UHFFFAOYSA-N
    • Phenyl-propynal
    • phenyl propargylaldehyde
    • 3-phenyl-prop-2-ynal
    • phenylacetylene carboxaldehyde;
    • Phenylpropargyl aldehyd
    • AS-15694
    • InChI=1/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8
    • MFCD00006995
    • TD1326
    • Phenylpropargyl aldehyde, 96%
    • DTXSID80180455
    • CS-W009214
    • SCHEMBL136424
    • NS00027966
    • Phenylpropiolaldehyd
    • UNII-N4Z6VFC4J5
    • 2579-22-8
    • NSC 47568
    • A818028
    • N4Z6VFC4J5
    • EINECS 219-942-0
    • AI3-33277
    • FT-0634376
    • SY015622
    • AM20060577
    • NSC47568
    • W-107217
    • Z1255485337
    • EN300-131159
    • BP-10874
    • AKOS015888243
    • NSC-47568
    • DB-046778
    • MDL： MFCD00006995
    • Inchi： 1S/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8H
    • InChI Key： IDASOVSVRKONFS-UHFFFAOYSA-N
    • SMILES： O=CC#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 130.04200
  • Monoisotopic Mass: 130.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.064 g/mL at 25 °C(lit.)
  • Melting Point: 139 - 140
  • Boiling Point: 118 °C/13 mmHg(lit.)
  • Flash Point: Fahrenheit: 201.2 ° f
    Celsius: 94 ° c
  • Refractive Index: n20/D 1.604(lit.)
  • PSA: 17.07000
  • LogP: 1.23700
  • Solubility: Not determined

3-Phenylpropiolaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：9-19
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C
  • HazardClass：6.1
  • PackingGroup：III
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Safety Term：6.1
  • Packing Group：III
  • Hazard Level：6.1

3-Phenylpropiolaldehyde Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Phenylpropiolaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P138572-1g
3-Phenylpropiolaldehyde
 2579-22-8 ≥96%
1g
 ¥100.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P138572-25g
3-Phenylpropiolaldehyde
 2579-22-8 ≥96%
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 ¥730.90 2023-09-01
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Fluorochem
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Fluorochem
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Chemenu
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Chemenu
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Alichem
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Alichem
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3-Phenylpropiolaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2579-22-8)3-Phenylpropiolaldehyde
Order Number:A818028
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):251.0/1255.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2579-22-8)3-Phenylpropiolaldehyde
A818028
Purity:99%/99%
Quantity:100g/500g
Price ($):251.0/1255.0
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